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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3'-Fluoroacetophenone, a key building
block in organic synthesis and pharmaceutical development. This document details its chemical
properties, synthesis, reactivity, and applications, with a focus on its role in medicinal chemistry.

Core Chemical Information

Chemical Formula: CsH7FO

3'-Fluoroacetophenone is an aromatic ketone characterized by a fluorine atom at the meta-
position of the acetophenone structure. This substitution significantly influences the molecule's
electronic properties and reactivity.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146931?utm_src=pdf-interest
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 138.14 g/mol [1112][3]
CAS Number 455-36-7 [1][2][4]
Appearance Clear colorless to yellow liquid [11[3]
Melting Point -3°C [3]

Boiling Point 81 °C at 9 mmHg [1][2][3]
Density 1.126 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.509 [11[2]

Slightly soluble in water.
Solubility Soluble in organic solvents like  [1][5]

ethanol and ether.

Synthesis of 3'-Fluoroacetophenone

The primary synthetic route to 3'-Fluoroacetophenone is through the Friedel-Crafts acylation
of fluorobenzene.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

e Fluorobenzene

» Acetyl chloride or acetic anhydride

e Anhydrous aluminum chloride (AICI3)

o Dichloromethane (DCM) or other suitable inert solvent
o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
fluorobenzene in the inert solvent under an inert atmosphere (e.g., nitrogen or argon).

e Cool the mixture in an ice bath.
e Slowly add anhydrous aluminum chloride to the stirred solution.

o Add acetyl chloride or acetic anhydride dropwise to the reaction mixture, maintaining the low
temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours, or until TLC analysis indicates the consumption of the starting material.

e Quench the reaction by carefully pouring the mixture over crushed ice and dilute hydrochloric
acid.

o Separate the organic layer and wash it successively with water, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter and concentrate the solvent under reduced pressure to obtain the crude product.
 Purify the crude 3'-Fluoroacetophenone by vacuum distillation.

Synthesis Workflow for 3'-Fluoroacetophenone

Chemical Reactivity and Applications

3'-Fluoroacetophenone serves as a versatile intermediate in organic synthesis, primarily due
to the reactivity of its ketone functional group and the influence of the fluorine substituent on
the aromatic ring.

Key Reactions
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e Reduction: The ketone can be reduced to the corresponding alcohol, 1-(3-
fluorophenyl)ethanol, using reducing agents such as sodium borohydride (NaBHa4) or lithium
aluminum hydride (LiAlH4). A bioreduction method using Aspergillus terreus has also been
reported.[1][2]

o Halogenation: The methyl group of the acetyl moiety can be halogenated, for instance,
through bromination to yield 2-bromo-1-(3-fluorophenyl)ethanone, a common precursor for
various heterocyclic compounds.

o Condensation Reactions: It can undergo aldol condensation and other related reactions to
form more complex carbon skeletons.

¢ Nucleophilic Aromatic Substitution: The fluorine atom can be displaced by strong
nucleophiles under specific conditions, although this is less common than reactions at the
ketone group.

Applications in Drug Development

3'-Fluoroacetophenone is a valuable building block in the synthesis of a wide range of
pharmaceutical compounds. The presence of the fluorine atom can enhance metabolic stability,
binding affinity, and bioavailability of the final drug molecule. It is used in the synthesis of
inhibitors for various enzymes and as a precursor for compounds targeting central nervous
system disorders and inflammatory diseases.

Safety and Handling

Hazard Statements:

e H227: Combustible liquid.[3]

e May cause skin and eye irritation.

Precautionary Statements:

e P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

e P501: Dispose of contents/ container to an approved waste disposal plant.[3]
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Always handle 3'-Fluoroacetophenone in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

3'-Fluoroacetophenone is a commercially available and synthetically versatile intermediate
with significant applications in medicinal chemistry and organic synthesis. Its unique electronic
properties, conferred by the fluorine atom, make it an attractive starting material for the
development of novel therapeutics. The synthetic and reaction pathways outlined in this guide
provide a foundation for its effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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